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Compound of Interest

Compound Name: (R)-(+)-3-Butyn-2-ol

Cat. No.: B1348244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-3-Butyn-2-ol is a valuable and versatile chiral building block in asymmetric synthesis.

As a member of the "chiral pool," it provides a readily available, enantiomerically pure starting

material for the construction of complex stereodefined molecules, including natural products

and active pharmaceutical ingredients. Its bifunctional nature, possessing both a terminal

alkyne and a secondary alcohol with a defined stereocenter, allows for a wide range of

chemical transformations.

These application notes provide an overview of the synthetic utility of (R)-(+)-3-Butyn-2-ol,
focusing on its role in the synthesis of key intermediates and natural products. Detailed

experimental protocols for representative transformations are also included.

Chiral Pool Synthesis: A Powerful Strategy
Chiral pool synthesis is an efficient approach in asymmetric synthesis that utilizes readily

available, enantiomerically pure natural products as starting materials. This strategy avoids the

need for often complex and costly asymmetric induction or resolution steps. (R)-(+)-3-Butyn-2-
ol is an excellent example of a chiral pool reagent, offering its inherent chirality for the

synthesis of more complex targets.

The core principle of this approach is the transfer of stereochemical information from the

starting material to the final product. The stereocenter in (R)-(+)-3-Butyn-2-ol can direct the

formation of new stereocenters in subsequent reactions, leading to high diastereoselectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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